![molecular formula C18H24N4O B5629303 N-[3-(1H-imidazol-2-yl)propyl]-3-piperidin-3-ylbenzamide](/img/structure/B5629303.png)
N-[3-(1H-imidazol-2-yl)propyl]-3-piperidin-3-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[3-(1H-imidazol-2-yl)propyl]-3-piperidin-3-ylbenzamide belongs to a class of compounds that exhibit a wide range of biological activities. The structural components, such as the imidazole and piperidine rings, are common in molecules with significant pharmacological properties.
Synthesis Analysis
The synthesis of similar compounds typically involves multi-step chemical reactions, starting from basic building blocks like imidazoles and piperidines. For example, novel 4-phenyl-4-[1H-imidazol-2-yl]-piperidine derivatives have been prepared, showcasing the synthesis process of related structures (Trabanco et al., 2007).
Molecular Structure Analysis
The molecular structure of related compounds is characterized using techniques such as X-ray crystallography. For instance, the crystal structure of N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine provides insight into the arrangement of atoms and the spatial configuration of molecules with similar frameworks (Yıldırım et al., 2006).
Chemical Reactions and Properties
The chemical reactivity of such compounds often involves interactions with biological targets, leading to pharmacological effects. The study of 4-phenyl-4-[1H-imidazol-2-yl]-piperidine derivatives, for example, reports on their affinity for opioid receptors, indicating potential bioactive properties (Trabanco et al., 2007).
Physical Properties Analysis
Physical properties, including solubility, melting point, and stability, are crucial for understanding the behavior of chemical compounds under various conditions. While specific data on N-[3-(1H-imidazol-2-yl)propyl]-3-piperidin-3-ylbenzamide was not found, such properties are typically investigated through experimental methods.
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, and reactivity with other chemical entities, define the compound's interactions. Research on similar compounds, like the synthesis and study of 4-phenyl-4-[1H-imidazol-2-yl]-piperidine derivatives, offers insights into the chemical behavior of molecules with comparable structures (Trabanco et al., 2007).
Mechanism of Action
Future Directions
The future directions in the field of imidazole derivatives are promising. They have become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .
properties
IUPAC Name |
N-[3-(1H-imidazol-2-yl)propyl]-3-piperidin-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O/c23-18(22-9-3-7-17-20-10-11-21-17)15-5-1-4-14(12-15)16-6-2-8-19-13-16/h1,4-5,10-12,16,19H,2-3,6-9,13H2,(H,20,21)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWMPIJVQWSBPSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=CC(=CC=C2)C(=O)NCCCC3=NC=CN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(1H-imidazol-2-yl)propyl]-3-piperidin-3-ylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.